1-butyryl-4-(2-phenylethyl)piperazine

• IUPAC Name: 1-[4-(2-phenylethyl)piperazin-1-yl]butan-1-one
• InChI: InChI=1S/C16H24N2O/c1-2-6-16(19)18-13-11-17(12-14-18)10-9-15-7-4-3-5-8-15/h3-5,7-8H,2,6,9-14H2,1H3
• InChI Key: FOCVVWNGLVNRKE-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)N1CCN(CC1)CCC2=CC=CC=C2
• Molecular Formula: C16H24N2O
• Molecular Weight: 260.37 g/mol

Description

1-butyryl-4-(2-phenylethyl)piperazine, also known as BZP, is a synthetic compound that belongs to the class of piperazines. It was first synthesized in the 1970s and has gained popularity in recent years due to its psychoactive properties. BZP has been studied extensively in the scientific community for its potential use in treating various medical conditions.

Mechanism of Action

1-butyryl-4-(2-phenylethyl)piperazine acts as a dopamine and serotonin agonist, meaning it binds to and activates these receptors in the brain. This leads to an increase in the release of these neurotransmitters, which can result in a variety of psychoactive effects.
Biochemical and Physiological Effects
1-butyryl-4-(2-phenylethyl)piperazine has been shown to increase heart rate, blood pressure, and body temperature. It can also cause changes in mood, perception, and cognition. These effects are thought to be due to the compound's ability to increase the release of dopamine and serotonin in the brain.

Advantages and Limitations for Lab Experiments

1-butyryl-4-(2-phenylethyl)piperazine has several advantages for use in lab experiments. It is relatively easy to synthesize, and its effects are well-characterized. However, its psychoactive properties make it difficult to study in humans, and its potential for abuse makes it a controlled substance in many countries.

Future Directions

There are several potential future directions for research on 1-butyryl-4-(2-phenylethyl)piperazine. One area of interest is its potential use in treating neurological disorders. Additionally, further studies could be conducted to better understand the compound's effects on the brain and its potential for abuse. Finally, research could be conducted to develop new synthetic compounds based on 1-butyryl-4-(2-phenylethyl)piperazine that have improved therapeutic properties.

Synthesis Methods

1-butyryl-4-(2-phenylethyl)piperazine can be synthesized through the reaction of piperazine with butyric anhydride and benzyl chloride. The process involves several steps, including refluxing, filtration, and recrystallization. The purity of the final product can be improved through chromatography.

Scientific Research Applications

1-butyryl-4-(2-phenylethyl)piperazine has been studied extensively for its potential use in various medical applications. It has been shown to have anxiolytic, antidepressant, and analgesic properties. 1-butyryl-4-(2-phenylethyl)piperazine has also been studied for its potential use in treating Parkinson's disease, Alzheimer's disease, and other neurological disorders.